Cas no 775312-71-5 (S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine)

• Product Name: S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine
• CAS No: 775312-71-5
• MF: C₂₁H₃₁N₃O₅S₂
• MW: 469.617943048477
• CID: 4183628
• PubChem ID: 169442330
• Update Time: 2025-05-30

S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, S-[2-[(2-hydroxyethyl)thio]ethyl]-L-cysteinyl-L-prolyl-
• 775312-71-5
• S-[2-[(2-Hydroxyethyl)thio]ethyl]-L-cysteinyl-L-prolyl-L-phenylalanine
• S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine

• Inchi： 1S/C21H31N3O5S2/c22-16(14-31-12-11-30-10-9-25)20(27)24-8-4-7-18(24)19(26)23-17(21(28)29)13-15-5-2-1-3-6-15/h1-3,5-6,16-18,25H,4,7-14,22H2,(H,23,26)(H,28,29)/t16-,17-,18-/m0/s1
• InChI Key： MJPKKHHOAJFNQP-BZSNNMDCSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CSCCSCCO)N

Computed Properties

• Exact Mass: 469.17051344Da
• Monoisotopic Mass: 469.17051344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 184Ų

Additional information on S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine

S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine: A Comprehensive Overview

The compound with CAS No. 775312-71-5, known as S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine, is a complex peptide derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a tripeptide consisting of three amino acids: L-cysteine, L-proline, and L-phenylalanine. The unique structure of this compound, particularly the sulfur-containing side chain in L-cysteine and the cyclic secondary amine in L-proline, contributes to its distinctive chemical properties and biological functions.

Recent studies have highlighted the potential of S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine in various applications, including drug delivery systems and enzyme inhibition. The hydroxyl group in the 2-hydroxyethyl side chain plays a crucial role in enhancing the solubility and stability of the compound, making it suitable for use in aqueous environments. Additionally, the thioether linkage in the molecule has been shown to improve its resistance to enzymatic degradation, which is a critical factor in drug design.

One of the most promising areas of research involving this compound is its role as a substrate for proteases. Proteases are enzymes that break down proteins into smaller peptides or amino acids, and understanding their activity is essential for developing new therapeutic agents. S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine has been used as a specific substrate for cysteine proteases, such as cathepsin B and cathepsin L. These enzymes are implicated in various pathological conditions, including cancer and inflammation, making this compound a valuable tool for studying their roles in disease progression.

In addition to its enzymatic applications, S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine has been explored for its potential as a bioactive peptide. Peptides are increasingly being recognized for their ability to modulate cellular functions and regulate physiological processes. This compound's ability to interact with cellular receptors and signaling pathways makes it a candidate for therapeutic interventions in areas such as neurodegenerative diseases and immune disorders.

Recent advancements in peptide synthesis have also enabled the production of this compound with high purity and consistency. Techniques such as solid-phase synthesis and recombinant protein expression have significantly improved the scalability and cost-effectiveness of producing S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine. These developments have facilitated its use in large-scale biochemical studies and preclinical trials.

The structural features of this compound also make it an attractive candidate for click chemistry applications. Click chemistry refers to a set of reactions that are highly efficient, selective, and easy to perform under mild conditions. The thiol group in L-cysteine can participate in thiol-Michael addition reactions or other sulfur-based click reactions, enabling the creation of novel bioconjugates with enhanced functionality.

Furthermore, S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine has been utilized as a probe for studying protein interactions and folding dynamics. Its unique combination of amino acids allows it to mimic certain structural motifs found in proteins, making it useful for investigating molecular recognition processes. This has implications for understanding protein misfolding diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, S-2-(2-Hydroxyethyl)thioethyl-L-cysteinyl-L-prolyl-L-phenylalanine is a versatile compound with diverse applications in biochemistry, pharmacology, and biotechnology. Its unique structure, enzymatic properties, and bioactivity make it an invaluable tool for advancing our understanding of cellular processes and developing novel therapeutic strategies. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the field of peptide-based drug discovery.